Cas no 1805085-48-6 (5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1805085-48-6
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4838174
• Update Time: 2025-07-22

5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-7(16-9(11,12)13)6(3-10)4-14-8(5)15-2/h4H,3H2,1-2H3
• InChI Key： IOUDECCKJJZJNH-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine

Introduction to 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805085-48-6)

5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine, identified by its CAS number 1805085-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple functional groups, including a bromomethyl moiety, a methoxy group, a methyl group, and a trifluoromethoxy substituent, makes this compound a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 5-position of the pyridine ring provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in the development of novel pharmaceuticals. The methoxy and methyl groups contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are critical factors in drug design.

In recent years, pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. The structural motif of 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's unique combination of substituents makes it a promising candidate for further development into pharmacologically active agents.

One of the most compelling aspects of this compound is its potential in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, small molecule inhibitors can modulate signaling pathways and restore normal cellular function. The bromomethyl group in 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine allows for facile introduction of coupling partners that can be tailored to interact with kinase active sites. This flexibility has been leveraged in several research studies aimed at developing novel anticancer agents.

Furthermore, the compound's incorporation into drug candidates has been investigated for its potential antiviral properties. The trifluoromethoxy group enhances lipophilicity and metabolic stability, which are desirable characteristics for oral bioavailability. Recent studies have demonstrated that pyridine-based molecules can interfere with viral replication by inhibiting key enzymes or proteins involved in the viral life cycle. The structural features of 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine make it a suitable scaffold for designing antiviral drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of a pyridine precursor, followed by selective bromination at the desired position. Subsequent introduction of methoxy and methyl groups, along with the trifluoromethoxy substituent, completes the molecular framework. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis and applications of 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine. Molecular modeling studies have provided insights into how different substituents influence the compound's binding affinity to biological targets. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. Additionally, computational methods have been used to predict metabolic pathways and potential drug-drug interactions, aiding in the development of safer and more effective therapeutic agents.

The industrial significance of this compound cannot be overstated. Its role as an intermediate in pharmaceutical synthesis has led to increased demand from research institutions and pharmaceutical companies worldwide. The ability to modify its structure allows for rapid screening and optimization of drug candidates, expediting the drug discovery process. As a result, 5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine is considered an essential building block in modern medicinal chemistry.

In conclusion,5-(Bromomethyl)-2-methoxy-3-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805085-48-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. With ongoing advancements in synthetic methodologies and computational chemistry, this compound continues to play a crucial role in shaping the future of drug discovery.